2-Chloro-5-(piperidin-3-yloxymethyl)-pyridine dihydrochloride

• IUPAC Name: 2-chloro-5-(piperidin-3-yloxymethyl)pyridine;dihydrochloride
• InChI: InChI=1S/C11H15ClN2O.2ClH/c12-11-4-3-9(6-14-11)8-15-10-2-1-5-13-7-10;;/h3-4,6,10,13H,1-2,5,7-8H2;2*1H
• InChI Key: QQXHLPXQWICEKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)OCC2=CN=C(C=C2)Cl.Cl.Cl
• Molecular Formula: C11H17Cl3N2O
• DSSTOX Substance ID: DTXSID90671506
• Molecular Weight: 299.6 g/mol
• CAS RN: 1185309-77-6

Description

2-Chloro-5-(piperidin-3-yloxymethyl)-pyridine dihydrochloride (CPMP) is an organic compound with a wide range of applications in the field of biochemistry and pharmacology. It is a derivative of piperidine and is used as a reagent in peptide synthesis and as an intermediate in the synthesis of various drugs. In addition, CPMP has been used in the study of biochemical and physiological effects of various drugs.

Scientific Research Applications

Synthetic Methods and Chemical Properties

A study by (Kanumuri Ramesh Reddy et al., 2013) introduces a molecular design incorporating spiro-piperidine units in synthetic bacteriochlorins. This approach allows for the suppression of adventitious dehydrogenation and enables tailoring through nitrogen derivatization, without significantly altering decay pathways of the bacteriochlorin's singlet excited state. This study highlights the utility of piperidine motifs in modifying chemical entities for desired spectral and physical properties.

Potential Biological Activities

Research on pyridine derivatives, as reported by (E. A. Bakhite et al., 2014), investigates their insecticidal activities. This demonstrates the potential of pyridine compounds, possibly including those with piperidinyl substituents, in developing novel insecticides. The modification of the pyridine core and the introduction of nitrogen-containing rings such as piperidine could influence biological activity.

Chemical Synthesis

A synthesis approach for related compounds is demonstrated by (Shen Li, 2012), where 2-chloro-4-(piperidin-1-ylmethyl)pyridine, an intermediate for lafutidine, is synthesized. This method involves chlorination and subsequent condensation with piperidine, showcasing a potential pathway for synthesizing 2-Chloro-5-(piperidin-3-yloxymethyl)-pyridine dihydrochloride.

Molecular Modeling and Drug Design

Studies such as those by (A. Koren et al., 1998) on the synthesis and binding of pyridine analogues to nicotinic acetylcholine receptors suggest the relevance of pyridine and piperidine derivatives in the development of ligands for neurological receptors. These findings could imply potential applications of 2-Chloro-5-(piperidin-3-yloxymethyl)-pyridine dihydrochloride in neurological research or drug development.